Cas no 1710293-55-2 (3-Bromo-4-difluoromethyl-1H-quinolin-2-one)

• Product Name: 3-Bromo-4-difluoromethyl-1H-quinolin-2-one
• CAS No: 1710293-55-2
• MF: C₁₀H₆BrF₂NO
• MW: 274.061548709869
• CID: 5060450
• Update Time: 2025-06-23

3-Bromo-4-difluoromethyl-1H-quinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(difluoromethyl)quinolin-2(1H)-one
• 3-Bromo-4-difluoromethyl-1H-quinolin-2-one

• Inchi： 1S/C10H6BrF2NO/c11-8-7(9(12)13)5-3-1-2-4-6(5)14-10(8)15/h1-4,9H,(H,14,15)
• InChI Key： WANHQMRPMMPABG-UHFFFAOYSA-N
• SMILES： BrC1C(NC2C=CC=CC=2C=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 317
• XLogP3: 2.4
• Topological Polar Surface Area: 29.1

Additional information on 3-Bromo-4-difluoromethyl-1H-quinolin-2-one

3-Bromo-4-Difluoromethyl-1H-Quinolin-2-One: A Comprehensive Overview

3-Bromo-4-difluoromethyl-1H-quinolin-2-one, also known by its CAS number 1710293-55-2, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of quinolones, which are well-known for their diverse biological activities and applications in drug discovery. The structure of 3-bromo-4-difluoromethyl-1H-quinolin-2-one is characterized by a quinoline skeleton with substituents at positions 3 and 4, specifically a bromine atom and a difluoromethyl group, respectively. These substituents play a crucial role in modulating the compound's physicochemical properties and bioactivity.

The synthesis of 3-bromo-4-difluoromethyl-1H-quinolin-2-one involves a series of intricate chemical reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and oxidative coupling. Recent advancements in synthetic methodologies have enabled chemists to optimize the synthesis process, improving yield and purity while reducing production costs. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates and enhance selectivity in the formation of this compound.

In terms of pharmacological activity, 3-bromo-4-difluoromethyl-1H-quinolin-2-one has shown promising results in preclinical studies. It exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for the development of novel therapeutic agents. Additionally, studies have demonstrated its ability to inhibit key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. These findings suggest that the compound could be explored further for its potential application in treating Alzheimer's disease and related conditions.

The structural uniqueness of 3-bromo-4-difluoromethyl-1H-quinolin-2-one also makes it an attractive molecule for material science applications. Its quinoline backbone provides a rigid framework that can be exploited for the development of advanced materials, such as organic semiconductors and light-emitting diodes (LEDs). Recent research has focused on modifying the substituents on the quinoline ring to enhance electronic properties, paving the way for its integration into next-generation electronic devices.

In conclusion, 3-bromo-4-difluoromethyl-1H-quionlinone, with its unique structure and versatile properties, represents a valuable compound in both academic research and industrial applications. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to fields ranging from pharmacology to materials science.